Cas no 2227835-20-1 ((1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol
• CAS No: 2227835-20-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6006727
• PubChem ID: 165652833
• Update Time: 2025-06-14

(1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol
• 2227835-20-1
• EN300-1960919

• Inchi： 1S/C9H8F3NO3/c1-5-3-2-4-6(7(5)13(15)16)8(14)9(10,11)12/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： JFRZVKZHZVVRCU-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC=C(C)C=1[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol

Research Brief on (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol (CAS: 2227835-20-1)

The compound (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol (CAS: 2227835-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol as a key intermediate in the synthesis of chiral molecules, which are crucial for the development of enantioselective drugs. The compound's trifluoromethyl and nitro groups contribute to its stability and reactivity, making it a valuable building block in organic synthesis. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to confirm its stereochemistry and purity, ensuring its suitability for further pharmacological studies.

In vitro and in vivo studies have demonstrated that (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol exhibits promising biological activity, particularly in the modulation of enzyme systems involved in inflammatory pathways. Researchers have identified its potential as an inhibitor of specific kinases and proteases, which are implicated in various disease states, including cancer and autoimmune disorders. These findings suggest that the compound could serve as a lead structure for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol are underway, with preliminary data indicating favorable bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The compound's potential for scalability and cost-effective synthesis also makes it an attractive candidate for large-scale drug production.

In conclusion, (1R)-2,2,2-trifluoro-1-(3-methyl-2-nitrophenyl)ethan-1-ol represents a promising area of research in chemical biology and drug development. Its unique structural features and biological activity underscore its potential as a therapeutic agent, while ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological profile. Continued exploration of this compound is likely to yield significant advancements in the treatment of complex diseases.